Cas no 2246666-70-4 (3-Cyclopropyl-1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 3-Cyclopropyl-1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 2246666-70-4
• MF: C₁₆H₂₂BFN₂O₃
• MW: 320.166887760162
• MDL: MFCD32206452
• CID: 4672745
• PubChem ID: 139592758
• Update Time: 2024-11-06

3-Cyclopropyl-1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-Cyclopropyl-3-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 3-cyclopropyl-1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• AS-73330
• D93729
• 1-cyclopropyl-3-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• AKOS037647330
• CS-0356723
• 2246666-70-4
• 3-Cyclopropyl-1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

• MDL： MFCD32206452
• Inchi： 1S/C16H22BFN2O3/c1-15(2)16(3,4)23-17(22-15)10-5-8-13(12(18)9-10)20-14(21)19-11-6-7-11/h5,8-9,11H,6-7H2,1-4H3,(H2,19,20,21)
• InChI Key： KRXLQEGHJKZYGW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)NC(NC1CC1)=O

Computed Properties

• Exact Mass: 320.1707509 g/mol
• Monoisotopic Mass: 320.1707509 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.2
• Topological Polar Surface Area: 59.6